Cas no 31699-02-2 (2-Methyl-5-(4-nitrophenyl)-1,3-oxazole)

• Product Name: 2-Methyl-5-(4-nitrophenyl)-1,3-oxazole
• CAS No: 31699-02-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD00022431
• CID: 312967
• PubChem ID: 248490
• Update Time: 2025-04-19

2-Methyl-5-(4-nitrophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-methyl-5-(4-nitrophenyl)-
• 2-methyl-5-(4-nitrophenyl)-1,3-oxazole
• 2-methyl-5-(3'-methylphenyl)oxazole
• 2-Methyl-5-(4-nitro-phenyl)-oxazol
• 2-methyl-5-(4'-nitrophenyl)oxazole
• 2-methyl-5-(4-nitro-phenyl)-oxazole
• AC1L6MGT
• AC1Q20SK
• AC1Q2P37
• CTK4G7610
• NCIOpen2_003023
• NSC65663
• AKOS003245123
• CS-0323612
• F83668
• SCHEMBL11151582
• 31699-02-2
• SY314325
• 2-Methyl-5-(4-nitrophenyl)oxazole
• DTXSID40289933
• LS-07655
• A924860
• MFCD00022431
• NSC-65663
• oxazole, 2-methyl-5-(4-nitrophenyl)-
• ALBB-023955
• STK149436
• 2-Methyl-5-(4-nitrophenyl)-1,3-oxazole

• MDL： MFCD00022431
• Inchi： 1S/C10H8N2O3/c1-7-11-6-10(15-7)8-2-4-9(5-3-8)12(13)14/h2-6H,1H3
• InChI Key： KGVYXYUOGFKYDQ-UHFFFAOYSA-N
• SMILES： O1C(C)=NC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.17
• LogP: 3.08140